Cas no 345-67-5 (bis(3-fluoro-4-hydroxyphenyl)methanone)

345-67-5 structure
Product name:bis(3-fluoro-4-hydroxyphenyl)methanone
bis(3-fluoro-4-hydroxyphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- bis(3-fluoro-4-hydroxyphenyl)methanone
- NSC10827
- AC1L5CGE
- AC1Q4O9R
- AR-1I0250
- NSC-10827
- BIS(3-FLUORO-4-HYDROXY-PHENYL)METHANONE
- 3,3'-Difluor-4,4'-dihydroxy-benzophenon
- 3,3'-difluoro-4,4'-dihydroxy-benzophenone
- AG-J-45735
- CTK4H2613
- 345-67-5
- DS-007275
- DTXSID00278964
-
- Inchi: InChI=1S/C13H8F2O3/c14-9-5-7(1-3-11(9)16)13(18)8-2-4-12(17)10(15)6-8/h1-6,16-17H
- InChI Key: WELNAMBQLGJSJO-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1C(=O)C2=CC(=C(C=C2)O)F)F)O
Computed Properties
- Exact Mass: 250.04414
- Monoisotopic Mass: 250.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 2.8
Experimental Properties
- Density: 1.447
- Boiling Point: 432.3°C at 760 mmHg
- Flash Point: 215.2°C
- Refractive Index: 1.608
- PSA: 57.53
- LogP: 2.60700
bis(3-fluoro-4-hydroxyphenyl)methanone Related Literature
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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